Cas no 885957-25-5 (2-(4-ethylphenyl)ethanimidamide)

• Product Name: 2-(4-ethylphenyl)ethanimidamide
• CAS No: 885957-25-5
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 1926270
• PubChem ID: 4416842
• Update Time: 2025-05-23

2-(4-ethylphenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• (1Z)-2-(4-Ethylphenyl)ethanimidamide
• 2-(4-ETHYL-PHENYL)-ACETAMIDINE
• 2-(4-ethylphenyl)ethanimidamide
• EN300-1852344
• 885957-25-5
• E33026
• AKOS011242431
• SCHEMBL20008634

• MDL： MFCD05663117
• Inchi： 1S/C10H14N2/c1-2-8-3-5-9(6-4-8)7-10(11)12/h3-6H,2,7H2,1H3,(H3,11,12)
• InChI Key： BCJLECYTCRZSFA-UHFFFAOYSA-N
• SMILES： NC(CC1C=CC(=CC=1)CC)=N

Computed Properties

• Exact Mass: 162.115698455Da
• Monoisotopic Mass: 162.115698455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.9Ų

Additional information on 2-(4-ethylphenyl)ethanimidamide

2-(4-Ethylphenyl)ethanimidamide (CAS No. 885957-25-5)

2-(4-Ethylphenyl)ethanimidamide, a compound with the CAS registry number 885957-25-5, is an organic chemical that has garnered attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines an ethanimidamide group with a substituted phenyl ring. The 4-ethylphenyl moiety adds a level of complexity to the molecule, influencing its physical and chemical properties significantly.

The synthesis of 2-(4-ethylphenyl)ethanimidamide involves a series of carefully designed reactions, often employing techniques such as nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing the overall yield. Researchers have also explored the use of green chemistry principles to minimize environmental impact during the synthesis process.

One of the most notable applications of 2-(4-ethylphenyl)ethanimidamide lies in its potential as a precursor for more complex molecules. For instance, it can serve as an intermediate in the synthesis of bioactive compounds, including those with potential pharmacological activity. Studies have shown that this compound exhibits interesting interactions with biological systems, particularly in modulating enzyme activity and cellular signaling pathways.

Recent research has focused on the electronic properties of 2-(4-ethylphenyl)ethanimidamide, particularly its ability to act as a semiconductor material. This property has led to investigations into its application in organic electronics, such as field-effect transistors and light-emitting diodes. The incorporation of this compound into electronic devices has shown promise due to its high charge carrier mobility and stability under operational conditions.

In addition to its electronic applications, 2-(4-ethylphenyl)ethanimidamide has been studied for its role in polymer chemistry. Researchers have explored its use as a building block for constructing advanced polymers with tailored mechanical and thermal properties. The ability to functionalize this compound further enhances its versatility, making it a valuable component in polymer-based materials.

The study of 2-(4-ethylphenyl)ethanimidamide has also extended into the realm of computational chemistry. Advanced molecular modeling techniques have provided insights into its electronic structure, reactivity, and potential interactions with other molecules. These computational studies complement experimental work, offering a deeper understanding of the compound's behavior in various chemical environments.

From an environmental perspective, the degradation pathways of 2-(4-ethylphenyl)ethanimidamide have been investigated to assess its potential impact on ecosystems. Research indicates that under certain conditions, such as exposure to UV light or microbial activity, the compound undergoes biodegradation, reducing its persistence in the environment.

In conclusion, 2-(4-ethylphenyl)ethanimidamide (CAS No. 885957-25-5) is a multifaceted compound with applications spanning pharmaceuticals, electronics, and materials science. Its unique structure and versatile properties continue to drive innovative research, positioning it as a key player in modern chemical science.